Cas no 1804091-15-3 (3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde)

• Product Name: 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde
• CAS No: 1804091-15-3
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4979462
• Update Time: 2025-06-15

3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c11-9-2-7(4-10(14)5-12)1-8(3-9)6-13/h1-3,6H,4-5H2
• InChI Key： IZKKGDBJSISNLC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde

3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1804091-15-3): A Comprehensive Overview

3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1804091-15-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block for advanced materials.

The molecular structure of 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde consists of a benzaldehyde moiety substituted with a bromine atom at the 3-position and a 3-chloro-2-oxopropyl group at the 5-position. The presence of these functional groups imparts unique chemical reactivity and physical properties to the molecule, making it an attractive candidate for a wide range of synthetic transformations.

In recent years, significant research efforts have been directed towards understanding the synthetic utility and biological activity of 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde. One notable application is its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of several derivatives of 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde that exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of this compound as a valuable starting material for drug discovery and development.

Beyond its pharmaceutical applications, 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde has also been explored for its potential in materials science. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used to synthesize novel polymers with enhanced mechanical and thermal properties. The unique combination of bromine and chlorine substituents provides opportunities for tailoring the properties of these materials through controlled polymerization reactions.

The synthetic accessibility of 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde has been a subject of extensive investigation. A recent study published in Organic Letters described an efficient and scalable synthetic route to this compound using a one-pot multicomponent reaction. This method not only simplifies the synthesis but also improves the overall yield and purity of the product, making it more feasible for large-scale production.

In addition to its synthetic utility, the physical properties of 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde have been characterized in detail. The compound is known to be a white crystalline solid with a melting point ranging from 70 to 72°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it easy to handle and process in various chemical reactions.

The spectroscopic properties of 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde have also been extensively studied. Nuclear magnetic resonance (NMR) spectroscopy has been used to confirm its structure, with characteristic signals observed for the aromatic protons, aldehyde proton, and substituted alkyl chain. Mass spectrometry (MS) analysis has further validated its molecular weight and purity, providing essential data for quality control purposes.

The safety profile of 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde is another important aspect that has been investigated. While it is not classified as a hazardous material, proper handling and storage precautions should be followed to ensure safe use in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as storing the compound in a cool, dry place away from incompatible substances.

In conclusion, 3-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1804091-15-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features, synthetic accessibility, and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing our understanding and utilization of organic chemistry.